molecular formula C16H17Cl2NO3 B597146 Benzyl 1,1-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate CAS No. 147610-97-7

Benzyl 1,1-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate

Cat. No. B597146
CAS RN: 147610-97-7
M. Wt: 342.216
InChI Key: KBFLVQKLJWLZKA-UHFFFAOYSA-N
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Description

Benzyl 1,1-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate, also known as Benzyl 1,1-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate, is a useful research compound. Its molecular formula is C16H17Cl2NO3 and its molecular weight is 342.216. The purity is usually 95%.
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properties

CAS RN

147610-97-7

Product Name

Benzyl 1,1-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate

Molecular Formula

C16H17Cl2NO3

Molecular Weight

342.216

IUPAC Name

benzyl 3,3-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate

InChI

InChI=1S/C16H17Cl2NO3/c17-16(18)13(20)10-15(16)6-8-19(9-7-15)14(21)22-11-12-4-2-1-3-5-12/h1-5H,6-11H2

InChI Key

KBFLVQKLJWLZKA-UHFFFAOYSA-N

SMILES

C1CN(CCC12CC(=O)C2(Cl)Cl)C(=O)OCC3=CC=CC=C3

synonyms

7-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dichloro-2-oxo-, phenylMethyl ester

Origin of Product

United States

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